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Compound of Interest

Compound Name: A-85783

Cat. No.: B1245004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of

A-85783, a potent and selective platelet-activating factor (PAF) receptor antagonist, in mouse

models. The protocols are based on available data for its prodrug, ABT-299, which is rapidly

converted to A-85783 in vivo.

Data Presentation
The following tables summarize the quantitative data for the administration of ABT-299, the

prodrug of A-85783, in mice.

Table 1: Efficacious Doses (ED50) of ABT-299 in Mice

Administration
Route

ED50 (µg/kg) Species Notes

Intravenous (i.v.) 6 - 10 Mouse

Effective in inhibiting

PAF-induced

responses.[1]

Oral (p.o.) 100 Mouse
Demonstrates oral

activity.[1]
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Signaling Pathway
A-85783 exerts its effects by antagonizing the platelet-activating factor (PAF) receptor, a G-

protein coupled receptor (GPCR). The binding of PAF to its receptor initiates a cascade of

intracellular signaling events.
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Caption: A-85783 blocks the PAF receptor, inhibiting downstream signaling.

Experimental Protocols
The following are suggested protocols for the administration of A-85783 (via its prodrug ABT-

299) in mice. These are generalized protocols and may require optimization for specific

experimental designs.

Intravenous (i.v.) Administration
This protocol is suitable for achieving rapid and systemic exposure to A-85783.

Materials:

ABT-299
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Sterile saline (0.9% NaCl)

Mouse restrainer

27-30 gauge needle and syringe

Procedure:

Preparation of Dosing Solution: Dissolve ABT-299 in sterile saline to the desired

concentration. The final volume for a bolus injection should not exceed 5 mL/kg.[2]

Animal Restraint: Place the mouse in a suitable restrainer to immobilize the tail.

Vein Dilation: If necessary, warm the tail using a heat lamp or warm water to dilate the lateral

tail veins.

Injection: Insert the needle into one of the lateral tail veins and inject the solution slowly.

Observation: Monitor the mouse for any adverse reactions following the injection.
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Caption: Workflow for intravenous administration of ABT-299 in mice.

Oral (p.o.) Administration
This protocol is appropriate for studies requiring less invasive, repeated dosing.

Materials:

ABT-299

Vehicle (e.g., water, methylcellulose)

Oral gavage needle (20-22 gauge, with a ball tip)

Syringe

Procedure:
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Preparation of Dosing Solution: Suspend or dissolve ABT-299 in the chosen vehicle. Ensure

the solution is homogenous.

Animal Handling: Gently restrain the mouse by the scruff of the neck.

Gavage: Carefully insert the gavage needle into the esophagus and deliver the solution

directly into the stomach. The volume should be appropriate for the size of the mouse,

typically not exceeding 10 mL/kg.

Observation: Observe the mouse to ensure proper recovery and no signs of distress.
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Caption: Workflow for oral administration of ABT-299 in mice.

Topical Administration
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While direct dosage for A-85783 in mice via topical application is not specified in the provided

results, a study in rats demonstrated its anti-inflammatory effects when applied epicutaneously.

[3] This suggests a potential for topical administration in mice for localized inflammatory

models.

Materials:

A-85783

Suitable vehicle for topical application (e.g., acetone, ethanol)

Procedure:

Preparation of Topical Solution: Dissolve A-85783 in the chosen vehicle to the desired

concentration.

Application Area Preparation: If necessary, shave the application area on the mouse.

Application: Apply a defined volume of the solution to the specific skin area.

Observation: Monitor the application site for any signs of irritation and assess the desired

therapeutic effect.

Note: The optimal vehicle and concentration for topical delivery of A-85783 in mice would need

to be determined empirically.

Important Considerations
Prodrug Conversion: Remember that ABT-299 is rapidly converted to A-85783 in vivo.[1]

Pharmacokinetic studies may be necessary to determine the precise levels of A-85783
following ABT-299 administration.

Animal Welfare: All animal procedures should be performed in accordance with institutional

and national guidelines for animal care and use.

Dose-Response Studies: It is recommended to perform dose-response studies to determine

the optimal dose of A-85783 for a specific experimental model and desired outcome.
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Vehicle Selection: The choice of vehicle for drug administration can significantly impact its

solubility, stability, and bioavailability. The vehicle should be non-toxic and appropriate for the

chosen route of administration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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